Cas no 1516780-82-7 (3-amino-7-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylic acid)

• Product Name: 3-amino-7-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylic acid
• CAS No: 1516780-82-7
• MF: C₉H₆F₃N₃O₂
• MW: 245.158051967621
• CID: 6005960
• PubChem ID: 82530180
• Update Time: 2025-07-18

3-amino-7-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-7-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylic acid
• 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine- 2-carboxylic acid
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-amino-7-(trifluoromethyl)-
• 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid
• EN300-19039217
• 1516780-82-7

• Inchi： 1S/C9H6F3N3O2/c10-9(11,12)4-1-2-15-5(3-4)14-6(7(15)13)8(16)17/h1-3H,13H2,(H,16,17)
• InChI Key： UJPPXLUWOWRGHX-UHFFFAOYSA-N
• SMILES： C12=NC(C(O)=O)=C(N)N1C=CC(C(F)(F)F)=C2

Computed Properties

• Exact Mass: 245.04121093g/mol
• Monoisotopic Mass: 245.04121093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.73±0.1 g/cm3(Predicted)
• pka: -7.50±0.41(Predicted)

Additional information on 3-amino-7-(trifluoromethyl)imidazo1,2-apyridine-2-carboxylic acid

Introduction to 3-Amino-7-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic Acid (CAS No. 1516780-82-7)

3-Amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1516780-82-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The molecular structure of 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid features a central imidazopyridine core with a trifluoromethyl group and an amino group attached to the pyridine ring. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a valuable candidate for various pharmacological studies.

Recent research has highlighted the potential of 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid in the treatment of neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid can inhibit the activation of microglia and reduce the production of pro-inflammatory cytokines, thereby mitigating neuroinflammation and protecting against neuronal damage.

In addition to its neuroprotective properties, 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by interfering with their metabolic pathways and inducing apoptosis. A notable study in the journal Cancer Research reported that 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid effectively inhibited the growth of human breast cancer cells by disrupting the mitochondrial membrane potential and activating caspase-dependent apoptosis pathways.

The pharmacokinetic properties of 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for both oral and intravenous administration. A study published in the European Journal of Medicinal Chemistry evaluated the bioavailability and tissue distribution of 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid in animal models and found that it rapidly reaches therapeutic concentrations in target tissues while maintaining low toxicity levels.

The safety profile of 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid is another critical aspect that has been thoroughly investigated. Preclinical toxicology studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further clinical development and eventual use in human patients.

In conclusion, 3-amino-7-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid (CAS No. 1516780-82-7) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and therapeutic efficacy, paving the way for its use in treating various diseases.